Cas no 1805512-24-6 (Methyl 5-cyano-4-ethyl-2-iodobenzoate)

• Product Name: Methyl 5-cyano-4-ethyl-2-iodobenzoate
• CAS No: 1805512-24-6
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010517
• Update Time: 2025-06-28

Methyl 5-cyano-4-ethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-ethyl-2-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-7-5-10(12)9(11(14)15-2)4-8(7)6-13/h4-5H,3H2,1-2H3
• InChI Key： XFUHJSYKGKXKOJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-4-ethyl-2-iodobenzoate

Methyl 5-cyano-4-ethyl-2-iodobenzoate (CAS No. 1805512-24-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-4-ethyl-2-iodobenzoate (CAS No. 1805512-24-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural features, including a cyano group, an ethyl substituent, and an iodine atom, presents a rich framework for further chemical modifications, making it invaluable in the development of novel therapeutic agents.

The structural motif of Methyl 5-cyano-4-ethyl-2-iodobenzoate is particularly noteworthy for its potential in constructing complex scaffolds. The presence of the cyano group not only introduces a polar functional moiety but also serves as a site for further derivatization, such as reduction to an amine or conversion to a carboxylic acid. The ethyl substituent at the para position relative to the iodine atom enhances the lipophilicity of the molecule, which can be crucial for optimizing pharmacokinetic properties. Additionally, the iodine atom acts as a handle for palladium-catalyzed cross-coupling reactions, which are fundamental in modern drug discovery.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The benzoate core of Methyl 5-cyano-4-ethyl-2-iodobenzoate aligns well with this trend, as benzoic acid derivatives are known for their diverse pharmacological activities. For instance, studies have demonstrated that benzoate analogs exhibit properties ranging from anti-inflammatory to anticancer effects. The incorporation of additional functional groups into this scaffold can lead to novel compounds with enhanced or modified biological profiles.

The iodine atom in Methyl 5-cyano-4-ethyl-2-iodobenzoate is particularly significant in the context of modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, have revolutionized the construction of complex organic molecules. These reactions leverage the electrophilic nature of halogens like iodine to facilitate the formation of carbon-carbon bonds with various organic fragments. This capability is instrumental in generating libraries of compounds for high-throughput screening, a cornerstone of contemporary drug discovery efforts.

One notable application of Methyl 5-cyano-4-ethyl-2-iodobenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted by therapeutic agents. By employing palladium-catalyzed cross-coupling reactions using this compound as a precursor, researchers can construct arylamine derivatives known to inhibit kinase activity. Such inhibitors have shown promise in preclinical studies for treating cancers and inflammatory diseases.

The cyano group in Methyl 5-cyano-4-ethyl-2-iodobenzoate also offers opportunities for further functionalization through transition-metal catalysis. For example, copper-mediated cyanation reactions can be used to introduce additional cyano groups or convert the cyano group into other functionalities like carboxamides or nitriles. These transformations expand the synthetic utility of the compound, allowing chemists to tailor molecular structures for specific biological targets.

Recent advances in green chemistry have also influenced the use of intermediates like Methyl 5-cyano-4-ethyl-2-iodobenzoate. There is a growing emphasis on developing synthetic routes that minimize waste and hazardous byproducts. Palladium catalysts, while highly effective, often require expensive ligands and solvents. Efforts are underway to develop more sustainable alternatives, such as using nickel-based catalysts or employing water as a reaction medium. These innovations not only align with environmental concerns but also enhance cost-effectiveness and scalability.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities (NCEs) derived from diverse scaffolds. The benzoate core and its modifications make Methyl 5-cyano-4-ethyl-2-iodobenzoate a valuable building block for such endeavors. By leveraging its unique reactivity and structural features, chemists can access novel compounds with tailored properties for addressing unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits.

In conclusion, Methyl 5-cyano-4-ethyl-2-iodobenzoate (CAS No. 1805512-24-6) represents a versatile intermediate with broad applications in pharmaceutical synthesis. Its structural attributes enable diverse chemical modifications through transition-metal catalysis, making it instrumental in constructing complex bioactive molecules. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in the development of next-generation drugs.